Cas no 479690-10-3 (3-Fluoro-4-((6-methoxy-7-(3-morpholinopropoxy)quinolin-4-yl)oxy)aniline)

• Product Name: 3-Fluoro-4-((6-methoxy-7-(3-morpholinopropoxy)quinolin-4-yl)oxy)aniline
• CAS No: 479690-10-3
• MF: C₂₃H₂₆FN₃O₄
• MW: 427.46864938736
• CID: 2152254
• Update Time: 2023-08-05

3-Fluoro-4-((6-methoxy-7-(3-morpholinopropoxy)quinolin-4-yl)oxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[6-methoxy-7-(3-morpholin-4-yl-propoxy)-quinolin-4-yloxy]-phenylamine
• 3-fluoro-{4-[(6-(Methyloxy)-7-{[3-(4-Morpholinyl)propyl]oxy}-4-quinolinyl)oxy]phenyl}aMine
• 3-fluoro-4-((6-methoxy-7-(3-morpholinopropoxy)quinolin-4-yl)oxy)aniline
• 3-fluoro-4-(6-methoxy-7-(3-morpholinopropoxy)quinolin-4-yloxy)aniline
• MVLNDUYPIKVWDO-UHFFFAOYSA-N
• BDBM153652
• 3-fluoro-4-[[6-methoxy-7-(3-morpholinopropoxy)-4-quinolyl]oxy]aniline
• 3-fluoro-4-(6-methoxy-7-(3-morpholinopropoxy)quinolin-4-yloxy)benzenamine
• 3-Fluoro-4-{[6-methoxy-7-(3-morpholinopr
• 3-Fluoro-4-((6-methoxy-7-(3-morpholinopropoxy)quinolin-4-yl)oxy)aniline

• Inchi： 1S/C23H26FN3O4/c1-28-22-14-17-19(15-23(22)30-10-2-7-27-8-11-29-12-9-27)26-6-5-20(17)31-21-4-3-16(25)13-18(21)24/h3-6,13-15H,2,7-12,25H2,1H3
• InChI Key： MVLNDUYPIKVWDO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CN=C2C=C(C(=CC2=1)OC)OCCCN1CCOCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 539
• Topological Polar Surface Area: 79.1